(E)-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)but-2-enamide

• IUPAC Name: (E)-N-[4-[4-[2-(cyclopropylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]but-2-enamide
• InChI: InChI=1S/C16H18N6O3/c1-2-3-14(23)17-12-6-8-13(9-7-12)22-16(25)21(19-20-22)10-15(24)18-11-4-5-11/h2-3,6-9,11H,4-5,10H2,1H3,(H,17,23)(H,18,24)/b3-2+
• InChI Key: ZTKAMEBXRVWYLD-NSCUHMNNSA-N
• Canonical SMILES: CC=CC(=O)NC1=CC=C(C=C1)N2C(=O)N(N=N2)CC(=O)NC3CC3
• Isomeric SMILES: C/C=C/C(=O)NC1=CC=C(C=C1)N2C(=O)N(N=N2)CC(=O)NC3CC3
• Molecular Formula: C16H18N6O3
• Molecular Weight: 342.35 g/mol

Description

(E)-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)but-2-enamide is a useful research compound. Its molecular formula is C16H18N6O3 and its molecular weight is 342.359. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

(E)-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)but-2-enamide is involved in the preparation and characterization of novel chemical compounds. In one study, a similar compound, N-[2-(Cyclohexylamino)-2-oxoethyl]-N-(4-octyloxy)phenyl-prop-2-enamide, was synthesized using the Ugi reaction and characterized using techniques like FTIR, NMR, and mass spectral data (Ganesh et al., 2016).

Drug Impurity Analysis

The compound also appears in studies related to the identification and analysis of drug impurities. For instance, it was identified as an impurity in Repaglinide, an anti-diabetic drug. The impurities were isolated, and their chemical structures were determined using LC-ESI/MS, NMR, and IR techniques (Kancherla et al., 2018).

Heterocyclic Synthesis

Another application is in the synthesis of heterocyclic compounds. Research has demonstrated the utility of enaminonitriles in creating various pyrazole, pyridine, and pyrimidine derivatives, which are essential frameworks in medicinal chemistry (Fadda et al., 2012).

Novel Compound Formation

The compound has been used in the synthesis of pseudopeptidic derivatives and benzodiazepines, showcasing its versatility in creating various biologically active molecules (Lecinska et al., 2010).

Biological Activity Studies

Studies have also focused on synthesizing compounds with potential biological applications, such as testing against human recombinant alkaline phosphatase and human tissue-nonspecific alkaline phosphatase (Saeed et al., 2015).

X-ray Structure and DFT Calculations

Another notable application is in the structural analysis of antipyrine-like derivatives, where X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations were performed (Saeed et al., 2020).